Cas no 3166-62-9 (Methylbenactyzium Bromide)

• Product Name: Methylbenactyzium Bromide
• CAS No: 3166-62-9
• MF: C₂₁H₂₈BrNO₃
• MW: 422.355925559998
• CID: 305422
• PubChem ID: 18493
• Update Time: 2025-06-15

Methylbenactyzium Bromide Chemical and Physical Properties

Names and Identifiers

• Ethanaminium,N,N-diethyl-2-[(2-hydroxy-2,2-diphenylacetyl)oxy]-N-methyl-, bromide (1:1)
• Methylbenactyzium Bromide
• diethyl-[2-(2-hydroxy-2,2-diphenylacetyl)oxyethyl]-methylazanium,bromide
• METHYLBENACTYZII BROMIDE
• zinc bis(cyanocyanamidate)
• Alsain
• Apulcin
• Benactyzin-methobromid
• Final
• Finalin
• Gastrimade
• Igsain
• Noinarin
• Paragone
• Sanrine
• Semulgin
• diethyl(2-hydroxyethyl)methylammonium bromide benzilate
• filcilin
• Neo-aspamin
• Spatomac
• ammonium,diethyl(2-hydroxyethyl)methyl-,bromide,benzilate(ester)
• Methylbenactyzii bromidum [INN-Latin]
• Ammonium, diethyl(2-hydroxyethyl)methyl-, bromide, benzilate
• Diethylaminoethyl diphenylglycolate methobromide
• FT-0653810
• ENT-26656
• MFCD00210328
• UNII-M35Q3X4F69
• W-109028
• A820946
• N,N-Diethyl-2-(2-hydroxy-2,2-diphenylacetoxy)-N-methylethanaminiumbromide
• Ethanaminium,N-diethyl-2-[(hydroxydiphenylacetyl)oxy]-N-methyl-, bromide
• Ethanaminium, N,N-diethyl-2-[(hydroxydiphenylacetyl)oxy]-N-methyl-,bromide
• Ethanaminium, N,N-diethyl-2-((hydroxydiphenylacetyl)oxy)-N-methyl-, bromide
• NCGC00181082-01
• s4624
• BDBM50491133
• AS-50336
• METHYLBENACTYZIUM BROMIDE [INN]
• D01315
• NSC11525
• Tox21_112701
• CCG-268910
• Bromure de methylbenactyzium [INN-French]
• Methylbenactyzium bromide [INN:JAN]
• ENT 26656
• N,N-Diethyl-2-(2-hydroxy-2,2-diphenylacetoxy)-N-methylethanaminium bromide
• BENACTYZINE METHOBROMIDE [MI]
• Diethyl(2-hydroxyethyl)methylammonium bromide, benzilate (ester)
• Benzactyzine methylbromide
• 3166-62-9
• METHYLBENACTYZIUM BROMIDE [MART.]
• Bromure de methylbenactyzium
• CHEMBL2106570
• CHEBI:31834
• Methylbenactyzium bromide (JP17/INN)
• Methyl benactyzium bromide
• diethyl-[2-(2-hydroxy-2,2-diphenylacetyl)oxyethyl]-methylazanium;bromide
• NSC 11525
• Ammonium, bromide, benzilate
• Benactyzine methyl bromide
• HY-B2070
• Bromuro de metilbenacticio [INN-Spanish]
• AKOS015915023
• M35Q3X4F69
• NS00081233
• BENACTYZINE METHOBROMIDE
• FWH-101
• Methylbenactyzii bromidum
• CS-7909
• METHYLBENACTYZIUM BROMIDE [JAN]
• Bromuro de metilbenacticio
• Ammonium, diethyl(2-hydroxyethyl)methyl-, bromide, benzilate (ester)
• Q27283425
• EINECS 221-628-3
• NSC-11525
• METHYLBENACTYZIUM BROMIDE [WHO-DD]
• DTXCID9032371
• O12004
• AI3-26656
• Benzactyzine methobromide
• SCHEMBL60901
• DTXSID2046832
• Benzilic acid, ester with diethyl(2-hydroxyethyl)methylammonium bromide
• CAS-3166-62-9
• HMS3885P10
• DA-75492
• DKMVJQCQTCLYIF-UHFFFAOYSA-M

• MDL： MFCD00210328
• Inchi： 1S/C21H28NO3.BrH/c1-4-22(3,5-2)16-17-25-20(23)21(24,18-12-8-6-9-13-18)19-14-10-7-11-15-19;/h6-15,24H,4-5,16-17H2,1-3H3;1H/q+1;/p-1
• InChI Key： DKMVJQCQTCLYIF-UHFFFAOYSA-M
• SMILES： [Br-].O(C(C(C1C=CC=CC=1)(C1C=CC=CC=1)O)=O)CC[N+](C)(CC)CC

Computed Properties

• Exact Mass: 421.12500
• Monoisotopic Mass: 421.12526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 389
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: White crystalline or crystalline powder; Odorless \ extremely bitter
• Melting Point: 169-170 ºC
• PSA: 46.53000
• LogP: -0.04390
• Solubility: It is soluble in water, soluble in ethanol, slightly soluble in acetic anhydride, and almost insoluble in diethyl ether

Methylbenactyzium Bromide Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Methylbenactyzium Bromide

Methylbenactyzium Bromide (CAS No. 3166-62-9): A Comprehensive Overview in Modern Pharmaceutical Research

Methylbenactyzium Bromide, chemically identified by the CAS number 3166-62-9, is a compound of significant interest in the field of pharmaceutical chemistry and biomedicine. This introduction delves into the compound's properties, applications, and the latest research findings that underscore its importance in contemporary drug development.

The molecular structure of Methylbenactyzium Bromide consists of a benzoic acid derivative combined with a quaternary ammonium salt, which endows it with unique physicochemical properties. These properties make it a versatile candidate for various pharmacological applications, particularly in the realm of central nervous system (CNS) modulation. The compound's ability to cross the blood-brain barrier has been a focal point in recent studies, opening up new avenues for treating neurological disorders.

In recent years, researchers have been exploring the potential of Methylbenactyzium Bromide as an adjunct therapy for neurodegenerative diseases such as Alzheimer's and Parkinson's. Preclinical studies have demonstrated its ability to modulate cholinergic receptors, which are crucial for cognitive function. The compound's interaction with these receptors has been found to enhance acetylcholine levels, thereby improving memory and cognitive performance in animal models.

Moreover, the Methylbenactyzium Bromide has shown promise in treating anxiety and related psychiatric disorders. Its anxiolytic effects are attributed to its ability to bind to specific serotonin receptors, leading to a reduction in anxiety-induced behaviors. Clinical trials are currently underway to evaluate its efficacy and safety in human populations suffering from generalized anxiety disorder (GAD) and panic disorder.

The compound's pharmacokinetic profile has also been a subject of extensive research. Studies have indicated that Methylbenactyzium Bromide exhibits moderate bioavailability and a prolonged half-life, which allows for once-daily dosing. This feature is particularly advantageous for patient compliance and convenience. Additionally, its metabolic pathways have been thoroughly investigated to ensure minimal side effects and interactions with other medications.

One of the most intriguing aspects of Methylbenactyzium Bromide is its potential role in neuroprotection. Emerging research suggests that it may help protect neurons from oxidative stress and inflammation, which are key pathological mechanisms in neurodegenerative diseases. This neuroprotective effect has been observed in vitro and in vivo, making it a promising candidate for further clinical development.

The synthesis and purification of Methylbenactyzium Bromide have also seen significant advancements. Modern synthetic techniques have enabled researchers to produce high-purity batches of the compound, ensuring consistency in experimental outcomes. These advancements have facilitated more robust preclinical studies, paving the way for larger-scale clinical trials.

In conclusion, Methylbenactyzium Bromide (CAS No. 3166-62-9) represents a significant advancement in pharmaceutical research with its multifaceted applications in treating neurological and psychiatric disorders. Its unique chemical properties, coupled with promising preclinical findings, position it as a compound of great potential in the fight against neurodegenerative diseases and mental health conditions. As research continues to uncover new therapeutic possibilities, Methylbenactyzium Bromide is poised to play a pivotal role in shaping the future of modern medicine.